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Compound of Interest

Compound Name: LP-935509

Cat. No.: B608648

Audience: Researchers, scientists, and drug development professionals.

Introduction: LP-935509 is a potent, selective, and brain-penetrant small molecule inhibitor of
Adaptor-Associated Kinase 1 (AAK1) with an IC50 of 3.3 nM.[1][2][3][4][5] It also demonstrates
potent inhibition of BIKE (IC50 = 14 nM) and moderate inhibition of GAK (IC50 = 320 nM).[1][5]
[6] Given its role in regulating the AP2 complex, a key component of clathrin-mediated
endocytosis, LP-935509 is a valuable tool for research in neuropathic pain and other
neurological disorders.[3][7]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for LP-935509
due to its high solubilizing capacity for organic molecules.[2][3][6] These application notes
provide a detailed protocol for the preparation, storage, and handling of LP-935509 stock
solutions using DMSO.

I. Chemical and Physical Properties

A summary of the essential properties of LP-935509 is provided below. This data is crucial for
accurate calculations and proper handling.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b608648?utm_src=pdf-interest
https://www.benchchem.com/product/b608648?utm_src=pdf-body
https://www.targetmol.com/compound/lp-935509
https://www.axonmedchem.com/2638-lp-935509
https://www.biomol.com/products/chemicals/biochemicals/lp-935509-cay37283-1
https://www.bioscience.co.uk/product~1031576
https://www.medchemexpress.com/lp-935509.html
https://www.targetmol.com/compound/lp-935509
https://www.medchemexpress.com/lp-935509.html
https://file.glpbio.com/quotepdf/product.php?token=1xjcNJ7h25DI4eKnEtZZDgeuT7un8ouaGDIk--8FNiNd8-IEhyczoN0zS7hA-HNIX1Pblk-PQn7cPhkWh9nk3UDh_3CfjoxxEX8q1Oijmwl3RHpXzmc3X7U27oO9TKVc4Tp4-JBAy-Prb
https://www.benchchem.com/product/b608648?utm_src=pdf-body
https://www.biomol.com/products/chemicals/biochemicals/lp-935509-cay37283-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4998676/
https://www.benchchem.com/product/b608648?utm_src=pdf-body
https://www.axonmedchem.com/2638-lp-935509
https://www.biomol.com/products/chemicals/biochemicals/lp-935509-cay37283-1
https://file.glpbio.com/quotepdf/product.php?token=1xjcNJ7h25DI4eKnEtZZDgeuT7un8ouaGDIk--8FNiNd8-IEhyczoN0zS7hA-HNIX1Pblk-PQn7cPhkWh9nk3UDh_3CfjoxxEX8q1Oijmwl3RHpXzmc3X7U27oO9TKVc4Tp4-JBAy-Prb
https://www.benchchem.com/product/b608648?utm_src=pdf-body
https://www.benchchem.com/product/b608648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C20H24N603 [21[31[8]
Molecular Weight 396.44 g/mol [2][41[6]

CAS Number 1454555-29-3 [1][3]
Appearance Solid powder 9]

Solubility in DMSO > 175 mg/mL (= 441 mM) [1][6]

Purity >98% [3]

ll. Safety and Handling Precautions

Before handling LP-935509, it is essential to consult the Safety Data Sheet (SDS) provided by
the supplier.[1][4]

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves.

e Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of the powder. Avoid contact with skin and eyes.

¢ DMSO: Use anhydrous or high-purity DMSO to prevent compound degradation. DMSO is
readily absorbed through the skin, so extra caution should be taken to avoid skin contact.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of LP-935509 in DMSO.
Materials and Equipment:

e LP-935509 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance
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Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][6]

Procedure:

Equilibration: Allow the vial containing LP-935509 powder to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the
desired amount of LP-935509 powder. For example, to prepare 1 mL of a 10 mM solution,
weigh out 3.96 mg of LP-935509.

o Calculation:

» Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (
g/mol ) / 1000

» Mass (mg) =10 mM x 1 mL x 396.44 g/mol / 1000 = 3.96 mg

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
tube containing the LP-935509 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visual inspection should show a clear solution with no visible
particulates.

Sonication (Optional): If the compound does not dissolve completely with vortexing, place
the tube in an ultrasonic bath for 5-10 minutes.[6][10] Gentle warming to 37°C can also aid in
dissolution.[6]

Storage:
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o Aliquot the stock solution into smaller, single-use volumes in tightly sealed microcentrifuge
tubes or vials to avoid repeated freeze-thaw cycles.[10][11]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term
storage (up to several months).[1][6][9]

Preparation

1. Weigh LP-935509 Powder

2. Add Anhydrous DMSO

Dissalution

3. Vortex Thoroughly

Storage

5. Aliguot into Single-Use Tubes

6. Store at -80°C

Click to download full resolution via product page

Figure 1: Workflow for LP-935509 stock solution preparation.
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Protocol 2: Preparation of Working Solutions

For most cell-based experiments, the high-concentration DMSO stock must be diluted to a final
working concentration in an aqueous buffer or cell culture medium.

Procedure:
e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

¢ Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is best to first
make an intermediate dilution of the stock solution in DMSO before the final dilution into the

agueous medium.

 Final Dilution: Slowly add the required volume of the stock solution (or intermediate dilution)
to the pre-warmed cell culture medium or buffer while gently vortexing or swirling. Pipetting
up and down can also help ensure even mixing.[10]

o Important: The final concentration of DMSO in the experimental medium should be kept as
low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[11] Always
include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Signaling Pathway Context

LP-935509 exerts its effect by inhibiting AAK1. AAK1 phosphorylates the pu2 subunit of the AP2
complex, a critical step in the regulation of clathrin-mediated endocytosis. By inhibiting AAK1,
LP-935509 disrupts this process.
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Figure 2: Mechanism of action for LP-935509.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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